Cas no 19163-24-7 (5-Phenylthiophene-2-carboxylic acid)

19163-24-7 structure
Product Name:5-Phenylthiophene-2-carboxylic acid
CAS No:19163-24-7
Molecular Formula:C11H8O2S
Molecular Weight:204.2450
MDL:MFCD01313432
CID:51233
PubChem ID:736494
5-Phenylthiophene-2-carboxylic acid Properties
Names and Identifiers
-
- 5-Phenylthiophene-2-carboxylic acid
- 5-Phenyl-2-thiophenecarboxylic Acid
- 5-Phenyl-2-thenoic Acid
- AKOS B029964
- AKOS BAR-0576
- BUTTPARK 98\04-16
- RARECHEM AL BE 0489
- 2-Carboxy-5-phenylthiophene
- 2-Carboxy-5-phenylthiophene, 5-Phenyl-2-thenoic acid
- 5-Phenylthiophene-2-carboxylic acid, 95+%
- 2-Thiophenecarboxylic acid, 5-phenyl-
- 5-PHENYL-2-THIOPHENE CARBOXYLIC ACID
- 5-phenyl-thiophene-2-carboxylic acid
- PubChem19533
- ChemDiv3_015508
- Jsp003936
- QGMFBCDNJUZQBZ-UHFFFAOYSA-N
- HMS1517A20
- 5-phenyl 2-thiophenecarboxylic acid
- STL109990
- 5-PHENYL-2-THIOPHENECARBOXYLIC ACID
- AKOS000117384
- AC-2736
- CHEBI:195051
- W-206415
- BB 0222894
- SY002758
- CS-W002755
- Ethyl2-piperidineacetate
- EN300-11192
- Z57040441
- NCGC00319501-01
- FT-0600558
- DTXSID20353040
- MFCD01313432
- AI-942/13331479
- CCG-141742
- 4Z-0719
- 19163-24-7
- BDBM50580240
- AB01102895-03
- AM20050508
- SCHEMBL1761545
- P2347
- CHEMBL3951007
- JMG
- RB-1
- DB-007102
-
- MDL: MFCD01313432
- InChIKey: QGMFBCDNJUZQBZ-UHFFFAOYSA-N
- Inchi: 1S/C11H8O2S/c12-11(13)10-7-6-9(14-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
- SMILES: S1C(C(=O)O[H])=C([H])C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- Exact Mass: 204.02500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 204.025
- Heavy Atom Count: 14
- Complexity: 211
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 65.5
Experimental Properties
- LogP: 3.11330
- PSA: 65.54000
- Refractive Index: 1.457
- Boiling Point: 393.6°C at 760 mmHg
- Melting Point: 188.0 to 192.0 deg-C
- Flash Point: 393.6 ºC at 760 mmHg
- λmax: 310(EtOH)(lit.)
- Density: 1.303
5-Phenylthiophene-2-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002FUJ-250mg |
2-Thiophenecarboxylic acid, 5-phenyl- |
19163-24-7 | 97% | 250mg |
$65.00 | 2024-06-17 | |
A2B Chem LLC | AB13051-250mg |
5-Phenylthiophene-2-carboxylic acid |
19163-24-7 | 97% | 250mg |
$17.00 | 2024-04-20 | |
abcr | AB145243-1 g |
5-Phenylthiophene-2-carboxylic acid, 95%; . |
19163-24-7 | 95% | 1g |
€125.30 | 2023-05-09 | |
Alichem | A169003781-5g |
5-Phenylthiophene-2-carboxylic acid |
19163-24-7 | 97% | 5g |
$276.64 | 2023-09-02 | |
Ambeed | A122861-250mg |
5-Phenylthiophene-2-carboxylic acid |
19163-24-7 | 97% | 250mg |
$22.0 | 2024-07-28 | |
Apollo Scientific | OR23146-250mg |
5-Phenylthiophene-2-carboxylic acid |
19163-24-7 | 97% | 250mg |
£45.00 | 2025-02-19 | |
Chemenu | CM199603-5g |
5-Phenyl-2-thiophenecarboxylic acid |
19163-24-7 | 97% | 5g |
$204 | 2021-08-05 | |
Enamine | EN300-11192-0.05g |
5-phenylthiophene-2-carboxylic acid |
19163-24-7 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
eNovation Chemicals LLC | D633555-5g |
5-Phenyl-thiophene-2-carboxylic acid |
19163-24-7 | 97% | 5g |
$400 | 2022-06-06 | |
Fluorochem | 076530-10g |
5-phenylthiophene-2-carboxylic acid |
19163-24-7 | 95% | 10g |
£276.00 | 2022-03-01 |
5-Phenylthiophene-2-carboxylic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:19163-24-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:19163-24-7)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:19163-24-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
5-Phenylthiophene-2-carboxylic acid Related Literature
-
Saumitra Sengupta,Parthasarathi Das Org. Biomol. Chem. 2021 19 8409
-
2. Novel immunosuppressive butenamidesChristopher A. Axton,Michael E. J. Billingham,Paul M. Bishop,Peter T. Gallagher,Terence A. Hicks,E. Ann Kitchen,Graham W. Mullier,W. Martin Owton,Mark G. Parry,Susan Scott,David J. Steggles J. Chem. Soc. Perkin Trans. 1 1992 2203
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:19163-24-7)5-Phenylthiophene-2-carboxylic acid

Purity:99%/99%
Quantity:5g/25g
Price($):178.0/709.0